N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide

• IUPAC Name: N-[6-(4-methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide
• InChI: InChI=1S/C13H18N4O2/c1-3-13(18)16-11-8-12(15-9-14-11)17-6-4-10(19-2)5-7-17/h3,8-10H,1,4-7H2,2H3,(H,14,15,16,18)
• InChI Key: ALIZIPPKWLLFKS-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2=NC=NC(=C2)NC(=O)C=C
• Molecular Formula: C13H18N4O2
• Molecular Weight: 262.31 g/mol

Description

N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide, also known as MP-10, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. MP-10 is a small molecule that belongs to the class of pyrimidine derivatives and has a molecular weight of 315.4 g/mol.

Scientific Research Applications

N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide has been shown to have potential applications in various scientific fields, including medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide has been studied for its potential as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In pharmacology, N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide has been shown to have potential as a drug target for various receptors, including GABA-A receptors and nicotinic acetylcholine receptors. In neuroscience, N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide has been studied for its potential as a tool for investigating the mechanisms of addiction and drug abuse.

Mechanism of Action

The mechanism of action of N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide is not fully understood, but it is believed to be mediated through its interaction with various receptors in the brain. N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide has been shown to bind to GABA-A receptors and modulate their activity, leading to changes in neuronal excitability and neurotransmitter release. N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide has also been shown to bind to nicotinic acetylcholine receptors and modulate their activity, leading to changes in synaptic transmission and plasticity.
Biochemical and Physiological Effects:
N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide has been shown to have various biochemical and physiological effects, including changes in neuronal excitability, neurotransmitter release, and synaptic plasticity. N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide has also been shown to have anxiolytic and sedative effects in animal models, suggesting its potential as a therapeutic agent for anxiety and sleep disorders.

Advantages and Limitations for Lab Experiments

N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide also has some limitations, including its relatively high cost and limited availability.

Future Directions

There are several future directions for the study of N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide, including:
1. Further investigation of the mechanism of action of N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide and its interaction with various receptors in the brain.
2. Development of new synthetic methods for the production of N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide and its analogs.
3. Investigation of the potential therapeutic applications of N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
4. Development of new animal models to study the effects of N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide on behavior and cognition.
5. Investigation of the potential use of N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide as a tool for investigating the mechanisms of addiction and drug abuse.
In conclusion, N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide have been discussed in this paper. Further research is needed to fully understand the potential of N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide in various scientific fields.

Synthesis Methods

The synthesis of N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide involves the reaction of 4-methoxy-1-piperidinylamine with 4-chloro-6-iodopyrimidine in the presence of a base, followed by the addition of prop-2-yn-1-amine. The reaction yields N-[6-(4-Methoxypiperidin-1-yl)pyrimidin-4-yl]prop-2-enamide as a yellow solid with a purity of over 98%.